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Compound of Interest

Compound Name: Arprinocid-15N3
Cat. No.: B15559357
Get Quote
\ J

For researchers, scientists, and drug development professionals utilizing Arprinocid-15N3,
ensuring its proper disposal is a critical component of laboratory safety and environmental
responsibility. This guide provides essential, step-by-step procedures for the safe handling and
disposal of Arprinocid-15N3, aligning with general best practices for hazardous chemical
waste management.

Understanding the Compound: Properties of
Arprinocid

Arprinocid is a purine analog primarily used as an antiprotozoal agent.[1] While specific data for
the isotopically labeled Arprinocid-15N3 is limited, the safety precautions and disposal
methods should be based on the known properties and hazards of the parent compound,
Arprinocid. The key to safe disposal is recognizing its potential as a skin and eye irritant.

A summary of the key chemical and physical properties of Arprinocid is presented below:
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Property Value
Chemical Formula C12H9CIFNs
Molecular Weight 277.68 g/mol
Appearance Solid

Causes skin irritation, Causes serious eye
Hazards N
irritation

Step-by-Step Disposal Protocol for Arprinocid-15N3
The following procedure outlines the recommended steps for the safe disposal of Arprinocid-
15N3, integrating general laboratory chemical waste guidelines.

1. Waste ldentification and Segregation:

o Treat all Arprinocid-15N3 waste, including pure compound, contaminated labware (e.g.,
vials, pipette tips, gloves), and solutions, as hazardous chemical waste.

e Do not mix Arprinocid-15N3 waste with other chemical waste streams unless compatibility
has been verified to avoid unintended reactions.[2][3] It is best practice to segregate it as a
non-halogenated organic solid or in a designated container for purine analogs if institutional
procedures require it.

2. Personal Protective Equipment (PPE):

» Before handling Arprinocid-15N3 waste, ensure appropriate PPE is worn, including
chemical-resistant gloves, safety goggles, and a lab coat.

3. Container Selection and Labeling:

e Use a designated, leak-proof, and chemically compatible container for solid waste. For liquid
waste, use a screw-top container.[2][4] The container should be in good condition, with no
cracks or leaks.[5]

o Clearly label the waste container with "Hazardous Waste," the full chemical name
"Arprinocid-15N3," and the approximate quantity.[6] Do not use abbreviations or chemical
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formulas.[5][6]

4. Waste Accumulation and Storage:

o Store the sealed waste container in a designated satellite accumulation area (SAA) that is at
or near the point of generation.[3][7]

e Ensure the storage area is secure and away from incompatible chemicals.[8]

o Keep the waste container closed except when adding waste.[4][7]

5. Disposal of Empty Containers:

e An empty container that held Arprinocid-15N3 should be managed as hazardous waste
unless triple-rinsed with a suitable solvent.[9][10] The rinsate must be collected and disposed
of as hazardous liquid waste.[9] After triple-rinsing, deface the original label and dispose of
the container according to your institution's guidelines for non-hazardous lab waste.[10]

6. Arranging for Final Disposal:

» Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup
for the hazardous waste.[6][7]

Do not dispose of Arprinocid-15N3 down the drain or in the regular trash.[2][6][9]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of Arprinocid-15N3.
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Caption: Workflow for the safe disposal of Arprinocid-15N3 waste.
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By adhering to these procedures, laboratory personnel can ensure the safe and compliant
disposal of Arprinocid-15N3, fostering a secure research environment and protecting our
ecosystem. Always consult your institution's specific chemical hygiene plan and waste disposal
guidelines for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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